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Taurohyodeoxycholic Acid Taurohyodeoxycholic Acid Taurohyodeoxycholic acid is a bile acid taurine conjugate.
Brand Name: Vulcanchem
CAS No.: 2958-04-5
VCID: VC0136092
InChI: InChI=1S/C26H45NO6S/c1-16(4-7-24(30)27-12-13-34(31,32)33)19-5-6-20-18-15-23(29)22-14-17(28)8-10-26(22,3)21(18)9-11-25(19,20)2/h16-23,28-29H,4-15H2,1-3H3,(H,27,30)(H,31,32,33)/t16-,17-,18+,19-,20+,21+,22+,23+,25-,26-/m1/s1
SMILES: CC(CCC(=O)NCCS(=O)(=O)O)C1CCC2C1(CCC3C2CC(C4C3(CCC(C4)O)C)O)C
Molecular Formula: C26H45NO6S
Molecular Weight: 499.7 g/mol

Taurohyodeoxycholic Acid

CAS No.: 2958-04-5

Reference Standards

VCID: VC0136092

Molecular Formula: C26H45NO6S

Molecular Weight: 499.7 g/mol

Taurohyodeoxycholic Acid - 2958-04-5

CAS No. 2958-04-5
Product Name Taurohyodeoxycholic Acid
Molecular Formula C26H45NO6S
Molecular Weight 499.7 g/mol
IUPAC Name 2-[[(4R)-4-[(3R,5R,6S,8S,9S,10R,13R,14S,17R)-3,6-dihydroxy-10,13-dimethyl-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-17-yl]pentanoyl]amino]ethanesulfonic acid
Standard InChI InChI=1S/C26H45NO6S/c1-16(4-7-24(30)27-12-13-34(31,32)33)19-5-6-20-18-15-23(29)22-14-17(28)8-10-26(22,3)21(18)9-11-25(19,20)2/h16-23,28-29H,4-15H2,1-3H3,(H,27,30)(H,31,32,33)/t16-,17-,18+,19-,20+,21+,22+,23+,25-,26-/m1/s1
Standard InChIKey HMXPOCDLAFAFNT-BHYUGXBJSA-N
Isomeric SMILES C[C@H](CCC(=O)NCCS(=O)(=O)O)[C@H]1CC[C@@H]2[C@@]1(CC[C@H]3[C@H]2C[C@@H]([C@H]4[C@@]3(CC[C@H](C4)O)C)O)C
SMILES CC(CCC(=O)NCCS(=O)(=O)O)C1CCC2C1(CCC3C2CC(C4C3(CCC(C4)O)C)O)C
Canonical SMILES CC(CCC(=O)NCCS(=O)(=O)O)C1CCC2C1(CCC3C2CC(C4C3(CCC(C4)O)C)O)C
Description Taurohyodeoxycholic acid is a bile acid taurine conjugate.
Synonyms 2-[[(3α,5β,6α)-3,6-Dihydroxy-24-oxocholan-24-yl]amino]ethanesulfonic Acid; N-(3α,6α-Dihydroxy-5β-cholan-24-oyl)taurine; Taurine Hyodeoxycholate
PubChem Compound 119046
Last Modified Nov 11 2021
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